Cas no 6625-93-0 (Benzoic acid,4-amino-5-bromo-2-hydroxy-)

Benzoic acid,4-amino-5-bromo-2-hydroxy- structure
6625-93-0 structure
Product Name:Benzoic acid,4-amino-5-bromo-2-hydroxy-
CAS No:6625-93-0
MF:C7H6BrNO3
MW:232.0314412117
CID:523986
PubChem ID:246036
Update Time:2025-04-19

Benzoic acid,4-amino-5-bromo-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-amino-5-bromo-2-hydroxy-
    • 4-amino-5-bromo-2-hydroxybenzoic acid
    • 4-Amino-5-brom-2-hydroxy-benzoesaeure
    • 4-amino-5-bromo-2-hydroxy-benzoic acid
    • AC1L6H70
    • AC1Q25OP
    • AR-1G0706
    • CTK5C3893
    • NSC58608
    • SureCN7413097
    • Inchi: 1S/C7H6BrNO3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,9H2,(H,11,12)
    • InChI Key: IFOSZAMIVBYHPV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)O)=C(C=C1N)O

Computed Properties

  • Exact Mass: 230.95308
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55
  • LogP: 2.01630
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.